Cas no 97142-48-8 (Heptanoic acid, tridecafluoro-, hexyl ester)

• Product Name: Heptanoic acid, tridecafluoro-, hexyl ester
• CAS No: 97142-48-8
• MF: C₁₃H₁₃F₁₃O₂
• MW: 448.220370054245
• CID: 751171
• PubChem ID: 526470
• Update Time: 2025-04-19

Heptanoic acid, tridecafluoro-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, tridecafluoro-, hexyl ester
• hexyl 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptanoate
• (2Z)-N-(3-Amino-2-pyridinyl)-2-hydroxy-4-oxo-4-phenyl-2-butenamide
• QKPNKAOZGCFPBZ-UHFFFAOYSA-N
• Hexyl perfluoroheptanoate
• DTXSID40335702
• 97142-48-8

• Inchi： 1S/C13H13F13O2/c1-2-3-4-5-6-28-7(27)8(14,15)9(16,17)10(18,19)11(20,21)12(22,23)13(24,25)26/h2-6H2,1H3
• InChI Key： QKPNKAOZGCFPBZ-UHFFFAOYSA-N
• SMILES： FC(C(C(C(=O)OCCCCCC)(F)F)(F)F)(C(C(C(F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 448.0707958g/mol
• Monoisotopic Mass: 448.0707958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 26.3Ų